Cas no 2137858-49-0 (3-(3-bromo-2-fluorophenyl)furan)

• Product Name: 3-(3-bromo-2-fluorophenyl)furan
• CAS No: 2137858-49-0
• MF: C₁₀H₆BrFO
• MW: 241.056445598602
• CID: 5897470
• PubChem ID: 165795623
• Update Time: 2025-10-30

3-(3-bromo-2-fluorophenyl)furan Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-2-fluorophenyl)furan
• EN300-1085803
• 2137858-49-0

• Inchi： 1S/C10H6BrFO/c11-9-3-1-2-8(10(9)12)7-4-5-13-6-7/h1-6H
• InChI Key： KZGWUSBGRROKGP-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1F)C1=COC=C1

Computed Properties

• Exact Mass: 239.95861g/mol
• Monoisotopic Mass: 239.95861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 13.1Ų

Additional information on 3-(3-bromo-2-fluorophenyl)furan

Recent Advances in the Study of 3-(3-Bromo-2-fluorophenyl)furan (CAS: 2137858-49-0) in Chemical Biology and Pharmaceutical Research

The compound 3-(3-bromo-2-fluorophenyl)furan (CAS: 2137858-49-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, featuring a furan ring linked to a bromo-fluorophenyl moiety, has been explored for its role in modulating biological pathways and as a scaffold for drug development. Recent studies have highlighted its utility in targeting specific enzymes and receptors, making it a promising candidate for further investigation.

One of the key areas of interest is the compound's potential as an inhibitor of protein kinases, which are critical regulators of cellular processes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-(3-bromo-2-fluorophenyl)furan exhibits selective inhibition against certain kinase isoforms, with IC50 values in the low micromolar range. The study employed molecular docking and kinetic assays to elucidate the binding interactions, revealing that the bromo and fluoro substituents play a crucial role in stabilizing the inhibitor-enzyme complex. These findings suggest that further optimization of this scaffold could yield potent and selective kinase inhibitors for therapeutic use.

In addition to its kinase inhibitory activity, recent research has explored the compound's potential in antimicrobial applications. A preprint article from BioRxiv (2024) reported that 3-(3-bromo-2-fluorophenyl)furan exhibits broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell membrane integrity, as evidenced by electron microscopy and fluorescence-based assays. This dual functionality—targeting both eukaryotic kinases and prokaryotic membranes—positions the compound as a versatile tool for chemical biology and drug discovery.

From a synthetic chemistry perspective, advances in the preparation of 3-(3-bromo-2-fluorophenyl)furan have also been reported. A recent Organic Letters publication (2024) described a novel palladium-catalyzed cross-coupling strategy that improves the yield and scalability of the synthesis. This methodological innovation addresses previous challenges in accessing sufficient quantities of the compound for biological testing, thereby facilitating further research into its applications. The authors also highlighted the compound's stability under physiological conditions, a critical factor for its potential development as a pharmaceutical agent.

Looking ahead, the diverse biological activities and synthetic accessibility of 3-(3-bromo-2-fluorophenyl)furan (CAS: 2137858-49-0) make it a compelling subject for interdisciplinary research. Future directions may include structure-activity relationship (SAR) studies to optimize its pharmacological properties, as well as investigations into its potential in combination therapies. As the compound continues to reveal new facets of its biological profile, it is poised to contribute significantly to both fundamental chemical biology and applied pharmaceutical development.